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Compound of Interest

Compound Name: S19-1035

Cat. No.: B11927675

The identifier "S19-1035" does not correspond to a known chemical compound within publicly
accessible scientific and pharmaceutical databases. Extensive searches indicate that this
designation is not associated with any drug development candidate or biologically active
molecule for which signaling pathways and detailed experimental protocols are available.

Initial investigations into "S19-1035" led to information pertaining to AlSI 1035, a grade of
carbon steel, which is irrelevant to the field of drug development. Further, more targeted
searches for "S19-1035" as a chemical entity, drug, or research compound have failed to yield
any specific results.

It is highly probable that "S19-1035" is an internal, non-public designation for a compound, a
typographical error, or a misunderstanding of a different chemical identifier.

However, the numerical component "1035" is associated with a distinct chemical entity known
as Antioxidant 1035, also marketed as Irganox 1035. This compound, while possessing a clear
chemical structure and defined properties, is an industrial chemical and not a therapeutic
agent.

Antioxidant 1035: A Technical Profile

For the purpose of providing comprehensive information, the following details pertain to
Antioxidant 1035. It is crucial to reiterate that this compound is not used in pharmaceutical
development.
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Chemical Structure and Properties

Antioxidant 1035 is chemically known as Thiodiethylene bis[3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionate].[1] Its primary function is as a phenolic antioxidant and heat
stabilizer.[1][2]

Below is a table summarizing the key chemical properties of Antioxidant 1035.

Property Value Reference

Thiodiethylene bis[3-(3,5-di-
Chemical Name tert-butyl-4- [1]
hydroxyphenyl)propionate]

CAS Number 41484-35-9 (11121131141
Molecular Formula C3sHs806S [11[4]
Molecular Weight 642.93 g/mol [4]
Appearance White crystalline powder [1]
Melting Point 63-68 °C [1]

2-[2-[3-(3,5-ditert-butyl-4-
hydroxyphenyl)propanoyloxy]e

IUPAC Name thylsulfanyl]ethyl 3-(3,5-ditert- [4115]
butyl-4-
hydroxyphenyl)propanoate

Applications and Mechanism

Antioxidant 1035 is primarily utilized in the plastics and polymer industry.[1][2] It is compatible
with a range of polymers including polyethylene (PE), polypropylene (PP), and polyvinyl
chloride (PVC).[2] Its role is to protect these materials from degradation caused by heat and
oxidation during processing and end-use.[2]

The mechanism of action for Antioxidant 1035 as a phenolic antioxidant involves the donation
of a hydrogen atom from its hydroxyl groups to terminate free radical chain reactions, thereby
preventing the oxidative degradation of the polymer.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.additivesforpolymer.com/wp-content/uploads/2019/11/ANTIOXIDANT-IRGANOX-1035-tds-baoxu-chemical.pdf
https://www.additivesforpolymer.com/wp-content/uploads/2019/11/ANTIOXIDANT-IRGANOX-1035-tds-baoxu-chemical.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410323_EN.htm
https://www.additivesforpolymer.com/wp-content/uploads/2019/11/ANTIOXIDANT-IRGANOX-1035-tds-baoxu-chemical.pdf
https://www.additivesforpolymer.com/wp-content/uploads/2019/11/ANTIOXIDANT-IRGANOX-1035-tds-baoxu-chemical.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410323_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3410323.htm
https://www.lgcstandards.com/TR/en/Irganox-1035/p/TRC-I764153
https://www.additivesforpolymer.com/wp-content/uploads/2019/11/ANTIOXIDANT-IRGANOX-1035-tds-baoxu-chemical.pdf
https://www.lgcstandards.com/TR/en/Irganox-1035/p/TRC-I764153
https://www.lgcstandards.com/TR/en/Irganox-1035/p/TRC-I764153
https://www.additivesforpolymer.com/wp-content/uploads/2019/11/ANTIOXIDANT-IRGANOX-1035-tds-baoxu-chemical.pdf
https://www.additivesforpolymer.com/wp-content/uploads/2019/11/ANTIOXIDANT-IRGANOX-1035-tds-baoxu-chemical.pdf
https://www.lgcstandards.com/TR/en/Irganox-1035/p/TRC-I764153
https://www.mzcloud.org/compound/reference/2677
https://www.additivesforpolymer.com/wp-content/uploads/2019/11/ANTIOXIDANT-IRGANOX-1035-tds-baoxu-chemical.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410323_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410323_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3410323_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathways and Experimental Protocols: A
Null Finding

Given that Antioxidant 1035 is an industrial chemical with no known biological or therapeutic
applications, there are no associated signaling pathways or biological experimental protocols in
the context of drug development. The research available on this compound is focused on its
performance as an antioxidant in industrial materials.

A Note on "1035" in Pharmaceuticals

It is worth noting that the number "1035" is used as an imprint code on a capsule formulation of
the drug Lenalidomide.[6] Lenalidomide is an immunomodulatory drug used in the treatment of
multiple myeloma and other cancers. However, "1035" in this context is a pill identifier and not
the name of the active pharmaceutical ingredient itself.

Conclusion for Researchers

For researchers, scientists, and drug development professionals, it is imperative to work with
precise and validated chemical identifiers. In the case of "S19-1035," the lack of public
information suggests that this is not a viable starting point for research and development in the
pharmaceutical field. Should "S19-1035" be an internal code, access to the corresponding
internal documentation would be necessary to proceed. Otherwise, it is recommended to verify
the correct chemical name, CAS number, or another standard identifier for the compound of
interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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